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Compound of Interest

Compound Name: MK-4101

Cat. No.: B1676620 Get Quote

The inhibitory activity of MK-4101 has been quantified across various cell-based and

biochemical assays. The half-maximal inhibitory concentration (IC50) values are summarized

below, highlighting the compound's potency against its target and its functional impact on the

Hedgehog signaling pathway.

Assay Type
Target/Pathwa
y

Cell Line /
System

IC50 Value
(µM)

Reference

Binding Assay
SMO Receptor

Binding

293 cells

expressing

human SMO

1.1 [1][2][4]

Signaling Assay
Hedgehog

Pathway

Engineered

mouse cells

(Gli_Luc)

1.5 [1][2][4]

Signaling Assay
Hedgehog

Pathway

KYSE180 human

oesophageal

cancer cells

1.0 [1][2][3]

Proliferation

Assay
Cell Proliferation

Medulloblastoma

cells (from

Ptch1-/+ mice)

0.3 [1]
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Mechanism of Action: Inhibition of the Hedgehog
Signaling Pathway
MK-4101 exerts its anti-tumor effects by directly targeting the Smoothened (SMO) receptor, a

key transducer in the Hedgehog signaling cascade. In the canonical pathway, the binding of a

Hedgehog ligand (e.g., Sonic Hedgehog, SHH) to the Patched (PTCH1) receptor alleviates

PTCH1's inhibition of SMO. This allows SMO to translocate to the primary cilium and activate

the GLI family of transcription factors, which then move to the nucleus to upregulate target

genes responsible for cell proliferation and survival. MK-4101 functions as a SMO antagonist,

preventing this activation and thereby suppressing the downstream signaling cascade.[1][4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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